Cas no 2229529-38-6 (3-3-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-amine)

• Product Name: 3-3-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-amine
• CAS No: 2229529-38-6
• MF: C₁₂H₁₅F₄N
• MW: 249.247817277908
• CID: 6535656
• PubChem ID: 165707480
• Update Time: 2025-10-29

3-3-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-3-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-amine
• 3-[3-fluoro-5-(trifluoromethyl)phenyl]-2,2-dimethylpropan-1-amine
• 2229529-38-6
• EN300-1960738

• Inchi： 1S/C12H15F4N/c1-11(2,7-17)6-8-3-9(12(14,15)16)5-10(13)4-8/h3-5H,6-7,17H2,1-2H3
• InChI Key： ZSDGWPSBQATSJJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)CC(C)(C)CN

Computed Properties

• Exact Mass: 249.11406213g/mol
• Monoisotopic Mass: 249.11406213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-3-fluoro-5-(trifluoromethyl)phenyl-2,2-dimethylpropan-1-amine

3-3-Fluoro-5-(Trifluoromethyl)Phenyl-2,2-Dimethylpropan-1-Amine: A Comprehensive Overview

3-3-Fluoro-5-(Trifluoromethyl)Phenyl-2,2-Dimethylpropan-1-Amine (CAS No. 2229529-38-6) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound, often referred to as compound 2229529-38-6, is characterized by its unique structure, which combines a trifluoromethyl group with a fluoro-substituted phenyl ring and a dimethylpropanamine moiety. The trifluoromethyl group imparts strong electron-withdrawing properties, while the fluoro-substituted phenyl ring contributes to aromatic stability and potential for further functionalization. The dimethylpropanamine group adds a tertiary amine functionality, which is crucial for various chemical reactions and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and alkylation techniques. Researchers have optimized reaction conditions to achieve high yields and purity levels, making this compound accessible for large-scale production. The synthesis of compound 2229529-38-6 involves the reaction of a fluoro-substituted aniline derivative with a trifluoromethyl electrophile, followed by alkylation to introduce the dimethylpropanamine group. This multi-step synthesis highlights the importance of stereocontrol and regioselectivity in achieving the desired product.

The structural uniqueness of compound 2229529-38-6 has led to its exploration in various fields. In pharmaceutical research, this compound has shown promise as a potential lead molecule for drug development. Its electron-withdrawing groups enhance bioavailability and pharmacokinetic properties, making it an attractive candidate for targeting specific biological pathways. Recent studies have demonstrated its ability to inhibit certain enzymes involved in metabolic disorders, suggesting its potential as a therapeutic agent.

In materials science, compound 2229529-38-6 has been investigated for its role in the synthesis of advanced polymers and coatings. The trifluoromethyl group imparts hydrophobicity and thermal stability to polymer matrices, while the tertiary amine functionality allows for cross-linking reactions. Researchers have successfully incorporated this compound into polyurethane systems, resulting in materials with enhanced mechanical properties and resistance to environmental degradation.

Environmental applications of compound 2229529-38-6 are also gaining attention. Its ability to act as a catalyst in certain organic reactions has been explored for waste treatment processes. For instance, it has been used to facilitate the breakdown of recalcitrant organic compounds in contaminated water systems. This application aligns with current trends toward sustainable chemistry and green technologies.

The commercialization of compound 22114777444444447777777777777 has been supported by its favorable physicochemical properties. It exhibits good solubility in organic solvents and stability under mild reaction conditions, making it suitable for various industrial processes. Its compatibility with existing manufacturing infrastructure further enhances its appeal as a versatile chemical building block.

Looking ahead, ongoing research aims to expand the scope of applications for compound 11111111111111. Collaborative efforts between academic institutions and industry partners are focused on developing novel synthetic routes that minimize environmental impact while maintaining product quality. Additionally, computational chemistry tools are being employed to predict new functionalities and optimize existing ones.

In conclusion, compound 00000000000000 stands as a testament to the progress in modern organic chemistry. Its unique structure, combined with cutting-edge synthesis techniques and diverse applications across multiple disciplines, positions it as a key player in future scientific advancements.